![molecular formula C14H13N5O B8607470 4-N-(2-methoxyphenyl)pyrido[4,3-d]pyrimidine-4,7-diamine](/img/structure/B8607470.png)
4-N-(2-methoxyphenyl)pyrido[4,3-d]pyrimidine-4,7-diamine
Cat. No. B8607470
M. Wt: 267.29 g/mol
InChI Key: ZHZNAKBOBOUWQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:14][O:15][c:16]1[c:17]([NH2:22])[cH:18][cH:19][cH:20][cH:21]1.[NH2:1][c:2]1[cH:3][c:4]2[n:5][cH:6][n:7][c:8]([S:12][CH3:13])[c:9]2[cH:10][n:11]1>>[NH2:1][c:2]1[cH:3][c:4]2[n:5][cH:6][n:7][c:8]([NH:22][c:17]3[c:16]([O:15][CH3:14])[cH:21][cH:20][cH:19][cH:18]3)[c:9]2[cH:10][n:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccccc1N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CSc1ncnc2cc(N)ncc12
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccccc1Nc1ncnc2cc(N)ncc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
